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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896 Get Quote

For researchers, scientists, and drug development professionals, the precise identification of

"FM 100" is critical for ensuring safe handling and proper disposal. The designation "FM 100"

can refer to several distinct substances, each with its own specific set of hazards and required

precautions. This guide provides essential safety and logistical information for the most likely

candidates: FM 100 Hydraulic Oil, a food-grade lubricant, and Fermium (Fm), a synthetic

radioactive element with atomic number 100.

Identifying Your Substance
Before proceeding, it is imperative to confirm the exact nature of the "FM 100" you are working

with. Consult the manufacturer's Safety Data Sheet (SDS) for detailed information. The

incorrect application of safety protocols can lead to hazardous situations.

FM 100 Hydraulic Oil & Mobil FM 100 Spray
Lubricant
FM 100 Hydraulic Oil and Mobil FM 100 Spray Lubricant are industrial, often food-grade,

lubricants. While generally considered to have low toxicity, proper personal protective

equipment (PPE) and handling procedures are necessary to minimize exposure and ensure a

safe working environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling FM 100 lubricating oils.
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Body Part
Personal Protective
Equipment

Specifications & Notes

Eyes
Safety glasses with side

shields or goggles

Protects against accidental

splashes.

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents prolonged skin

contact which may cause

irritation.

Lab coat or protective clothing
Provides a barrier against

spills and splashes.

Respiratory

Not generally required under

normal use with adequate

ventilation.

If mists are generated, a

respirator may be necessary.

Consult the SDS.

Operational Plan: Handling and Storage
Handling:

Avoid contact with eyes and prolonged or repeated skin contact.

Use in a well-ventilated area to avoid the inhalation of mists.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the lubricant is handled or stored.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.[1]

Food-grade lubricants should be stored separately from other lubricants and chemicals.[2]
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Disposal Plan
The disposal of FM 100 lubricating oils must be conducted in accordance with local, state, and

federal regulations.

Containment: In case of a spill, contain the material using absorbent pads or granules.

Collection: Collect the spilled material and any contaminated absorbents into a designated

and labeled waste container.

Disposal: Dispose of the waste through a licensed waste disposal contractor. Do not dispose

of it down the drain or into the environment.

The following diagram illustrates a general workflow for the disposal of FM 100 lubricating oils.

Spill Occurs

Contain Spill
(Absorbent Pads/Granules)

Collect Waste & Contaminated Materials

Label Waste Container

Contact Licensed Waste
Disposal Contractor

Dispose according to
Regulations
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Caption: Waste Disposal Workflow for FM 100 Lubricating Oils.

Fermium (Fm), Atomic Number 100
Fermium is a synthetic, radioactive element. All work with Fermium must be conducted in a

specially equipped and licensed radiological laboratory. Due to its high radioactivity and the fact

that it is typically handled in only tracer amounts, the primary hazard is radiation exposure.

Personal Protective Equipment (PPE)
Handling radioactive materials like Fermium requires stringent adherence to safety protocols to

prevent internal and external radiation exposure.

Body Part
Personal Protective
Equipment

Specifications & Notes

Eyes Safety glasses or goggles

Essential to protect against

splashes of radioactive

solutions.

Skin

Double-gloving with

disposable, chemical-resistant

gloves

Prevents skin contamination.

Gloves should be changed

frequently.

Full-length lab coat

Worn closed with sleeves

rolled down to protect clothing

and skin.

Close-toed shoes
Required for any work with

open radioactive sources.[3]

Respiratory
Work in a certified fume hood

or glove box

Prevents inhalation of airborne

radioactive particles.

Dosimetry
Personal dosimeters (e.g., film

badges, TLDs)

Essential for monitoring

radiation dose to the body and

extremities.
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Operational Plan: Handling and Shielding
Handling:

All handling of Fermium must be performed by trained personnel in a designated radiological

control area.

Use manipulators and work behind shielding (e.g., lead bricks, leaded glass) to minimize

radiation exposure.

Work with the smallest possible quantities of the material.

Regularly monitor the work area and personnel for radioactive contamination.

No eating, drinking, smoking, or application of cosmetics is permitted in the laboratory.[4]

Experimental Protocols: Due to the rarity and high radioactivity of Fermium, detailed

experimental protocols are highly specific to the research being conducted and are developed

under strict regulatory oversight. As an example, studies of Fermium's atomic structure have

been performed using resonance ionization spectroscopy on picogram quantities of the

element.[5] These experiments involve evaporating the sample in a controlled environment and

using lasers for ionization.

The following diagram illustrates a decision-making process for selecting the appropriate level

of PPE when handling radioactive materials like Fermium.
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Caption: PPE Selection Logic for Handling Fermium.

Disposal Plan
The disposal of Fermium and any materials contaminated with it is strictly regulated as

radioactive waste.

Segregation: Segregate radioactive waste from non-radioactive waste. Waste should be

further segregated by isotope and form (solid, liquid).

Containment: Place radioactive waste in clearly labeled, appropriate containers. Solid waste

is often collected in designated drums, while liquid waste is stored in sealed carboys.

Storage: Store the waste in a designated and shielded radioactive waste storage area.
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Disposal: Disposal must be handled by the institution's radiation safety office, which will

arrange for collection and disposal by a licensed radioactive waste vendor. In-lab sewer

disposal of liquid radioactive waste is prohibited.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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